Cas no 68661-15-4 (Phenylacetic-alpha-13C acid)
Phenylacetic-alpha-13C acid structure
Product Name:Phenylacetic-alpha-13C acid
CAS No:68661-15-4
MF:C8H8O2
MW:137.140577316284
CID:820835
PubChem ID:16211873
Update Time:2025-04-19
Phenylacetic-alpha-13C acid Chemical and Physical Properties
Names and Identifiers
-
- Phenylacetic-alpha-13C acid
- Phenylacetic acid-2-13C
- (2-13C)-phenylacetic acid
- [2-13C]-phenylacetic acid
- 13C-Phenylessigsaeure
- 293849_ALDRICH
- A-13C
- FT-0641197
- phenyl-[2-13C]acetic acid
- Phenylacetic acid-
- Phenylessigsaeure (1-13C)
- 68661-15-4
- DTXSID60583506
- Phenyl(2-~13~C)acetic acid
- CID 16211873
- Phenylacetic acid-2-13C, 99 atom % 13C
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- Inchi: 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6+1
- InChI Key: WLJVXDMOQOGPHL-PTQBSOBMSA-N
- SMILES: OC([13CH2]C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 137.055784329g/mol
- Monoisotopic Mass: 137.055784329g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.089 g/mL at 25 °C
- Melting Point: 77-79 °C(lit.)
- Boiling Point: 265 °C(lit.)
Phenylacetic-alpha-13C acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
68661-15-4 (Phenylacetic-alpha-13C acid) Related Products
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